Cas no 781620-65-3 (2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile
• CAS No: 781620-65-3
• MF: C₁₄H₁₀FN₃O₂
• MW: 271.246506214142
• MDL: MFCD04521686
• CID: 3110258
• PubChem ID: 3982755
• Update Time: 2025-09-17

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluorobenzyl)amino)-5-nitrobenzonitrile
• MFCD04521686
• AKOS005171432
• 2-[(4-fluorophenyl)methylamino]-5-nitrobenzonitrile
• LS-01800
• H23613
• 781620-65-3
• STK501351
• 2-{[(4-fluorophenyl)methyl]amino}-5-nitrobenzonitrile
• Z31255659
• ALBB-004883
• AKOS015941269
• SB82023
• 2-[(4-fluorobenzyl)amino]-5-nitrobenzonitrile
• 2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile

• MDL： MFCD04521686
• Inchi： 1S/C14H10FN3O2/c15-12-3-1-10(2-4-12)9-17-14-6-5-13(18(19)20)7-11(14)8-16/h1-7,17H,9H2
• InChI Key： PQUBMCJTJTUSJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.07570473Da
• Monoisotopic Mass: 271.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.6Ų

2-(4-Fluorobenzyl)amino-5-nitrobenzonitrile Security Information

• HazardClass：IRRITANT